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Compound of Interest

Compound Name: 2-(7-Chloro-1H-indol-3-yl)ethanol

CAS No.: 41340-34-5

Cat. No.: B1626685

Get Quote

Executive Summary
2-(7-Chloro-1H-indol-3-yl)ethanol (often referred to as 7-chlorotryptophol) is a halogenated

organic compound. Unlike standard organic waste, the presence of the chlorine atom at the 7-

position of the indole ring mandates strict segregation from non-halogenated waste streams.

Critical Directive: NEVER dispose of this compound down the drain. NEVER mix with non-

halogenated solvents (e.g., pure Acetone/Methanol) unless unavoidable, as this upgrades the

entire volume to a more expensive "Halogenated" disposal tier. ALWAYS segregate as

Halogenated Organic Waste.

Chemical Profile & Hazard Assessment
To ensure you are handling the correct compound, verify the identity against the following

parameters.
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Parameter Detail

Chemical Name 2-(7-Chloro-1H-indol-3-yl)ethanol

Synonyms
7-Chlorotryptophol; 3-(2-Hydroxyethyl)-7-

chloroindole

Molecular Formula C₁₀H₁₀ClNO

Molecular Weight 195.64 g/mol

Physical State Solid (typically off-white to beige powder)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Poorly soluble in water

Scientific Rationale for Hazard Classification
While specific toxicological data for this exact isomer may be limited compared to parent

tryptophol, the structural integration of a halogen (Chlorine) on the indole scaffold necessitates

the Precautionary Principle.

Thermal Decomposition: Upon incineration or thermal breakdown, this compound releases

Hydrogen Chloride (HCl) gas and Nitrogen Oxides (NOx). Standard incinerators lacking

scrubbers cannot handle this, hence the need for "Halogenated" tagging.

Ecological Persistence: Halogenated indoles often exhibit higher stability and lipophilicity

than their non-halogenated counterparts, increasing potential for bioaccumulation/aquatic

toxicity.

Reactivity: Incompatible with strong oxidizing agents (e.g., peroxides, permanganates) due

to the electron-rich indole ring, potentially leading to exothermic reactions.

Operational Disposal Protocol
A. Solid Waste (Pure Substance)
If you have expired, contaminated, or excess solid powder:

Container: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.
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Labeling: Affix a hazardous waste tag.

Constituent: "2-(7-Chloro-1H-indol-3-yl)ethanol"

Hazard Check: Toxic, Irritant.[1][2]

Stream:Solid Halogenated Organic.[3]

Segregation: Do not mix with silica gel or sharps unless your facility allows "Lab Trash"

commingling (rare for pure chemicals).

B. Liquid Waste (Reaction Mixtures/Stock Solutions)
This is the most common disposal scenario in drug discovery (e.g., HPLC waste or reaction

mother liquor).

The "Halogenated Rule": If 2-(7-Chloro-1H-indol-3-yl)ethanol is dissolved in a non-

halogenated solvent (like Methanol), the entire solution must now be treated as Halogenated

Waste.

Acceptable Solvents for Commingling: Dichloromethane (DCM), Chloroform, Chlorobenzene.

Prohibited Mixtures: Do not mix with acidic aqueous streams or oxidizers.[4]

C. Waste Coding (RCRA Context)
While not explicitly a "P" or "U" listed waste by specific CAS name, it falls under characteristic

definitions for disposal vendors.

Waste Category EPA/RCRA Code Logic Description

Characteristic D002 (if acidic/basic) Only if mixed with acids/bases.

Halogenated F001/F002 (Contextual)
If spent halogenated solvents

are present.[4][5][6][7]

General Hazardous Waste
Tag as "Halogenated Organic

Solid/Liquid".[3]
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Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of 7-

chlorotryptophol to ensure compliance and safety.
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Figure 1: Decision tree for segregating 7-chlorotryptophol waste. Note the critical step of

upgrading non-halogenated solutions to the halogenated stream.

Emergency Procedures (Spill & Exposure)
In the event of a spill, immediate action prevents contamination spread.[8][4]

Scenario Immediate Action PPE Required

Minor Solid Spill (<5g)

Dampen with wet paper towel

to prevent dust. Scoop into

bag.

Nitrile gloves, Lab coat, Safety

glasses.[7]

Major Solid Spill (>5g)

Evacuate area. Use HEPA

vacuum or wet-sweep method.

Do not dry sweep (dust

hazard).

Double Nitrile gloves,

N95/P100 Respirator,

Goggles.

Liquid Spill

Cover with absorbent

pads/vermiculite. Place in

sealed bag. Label as

"Halogenated Debris".

Nitrile gloves (check solvent

compatibility), Goggles.[7]

Skin Contact

Wash with soap and water for

15 mins. Do not use ethanol

(enhances absorption).

N/A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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